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Compound of Interest

Compound Name: Ferric oxide, red

Cat. No.: B15546619

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides essential, immediate safety and
logistical information for handling red ferric oxide (Fe203), a common compound in laboratory
settings.

Personal Protective Equipment (PPE)

When handling red ferric oxide, appropriate personal protective equipment must be worn to
minimize exposure and ensure personal safety. The primary route of exposure is through the
inhalation of dust particles.[1]

Recommended PPE:

o Eye Protection: Chemical splash goggles or safety glasses should be worn.[2][3] It is also
recommended to have an eye wash station readily available.[2]

e Hand Protection: Chemically resistant gloves, such as neoprene or nitrile rubber, are
recommended to avoid skin contact.[2][3] Users should inspect gloves for any signs of
degradation before use and wash hands thoroughly after handling.[1][2]

o Body Protection: A lab coat, apron, or other protective clothing should be worn to prevent
skin contact.[2]
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» Respiratory Protection: Under normal conditions of use with adequate ventilation, respiratory
protection is not typically required.[2][4] HoweVer, if dust is generated and ventilation is
insufficient, a NIOSH-certified dust and mist respirator is recommended.[1][3]

Operational Plan

A systematic approach to handling red ferric oxide is crucial for maintaining a safe laboratory
environment.

Handling Procedures:

e Ventilation: Always handle red ferric oxide in a well-ventilated area.[1][2] Local exhaust
ventilation may be necessary to control airborne dust.[3]

¢ Avoiding Dust: Minimize the generation of dust during handling.[1][5] Avoid actions such as
dry sweeping. Instead, use a vacuum or wet methods for cleaning up spills.[1]

o Personal Hygiene: Do not eat, drink, or smoke in areas where red ferric oxide is handled.[1]
[6] Always wash hands thoroughly with soap and water after handling the material and
before leaving the work area.[1][2]

» Storage: Store red ferric oxide in a cool, dry, well-ventilated area in tightly closed containers.
[2][5][6] Keep it away from incompatible materials such as aluminum, calcium hypochlorite,
and ethylene oxide.[1]

Disposal Plan

Proper disposal of red ferric oxide is essential to prevent environmental contamination and
comply with regulations.

Disposal Procedures:

o Collection: Collect waste red ferric oxide in a suitable, sealed, and clearly labeled container.

[4][5]

o Spill Management: In the event of a spill, prevent the spread of the material.[2] Wear
appropriate PPE and clean up the spill using methods that avoid dust generation, such as
vacuuming or sweeping with a dust suppressant.[1]
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e Regulatory Compliance: Dispose of the waste material in accordance with local, state, and
federal regulations.[6] It may be disposed of in an authorized landfill.[1][7] Discarded iron
oxide is not typically classified as hazardous waste.[7]

Quantitative Data

The following table summarizes key quantitative data for red ferric oxide.

Property Value

Chemical Formula Fe20s

Molecular Weight 159.69 g/mol [8]
Appearance Red to reddish-brown powder[5]
Odor Odorless|[5]
Melting Point 1565 °C (2849 °F)
Specific Gravity 5.24

Solubility Insoluble in water
pH (5% aqueous solution) 3.0-7.0[9]

OSHA PEL (TWA) for iron oxide fume 10 mg/m3

ACGIH TLV (TWA) for iron oxide 5 mg/m3

Experimental Workflow

The following diagram illustrates the standard workflow for handling red ferric oxide in a
laboratory setting, from preparation to disposal.
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Ferric Oxide Handling Workflow
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Caption: Workflow for safe handling of red ferric oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Red Ferric Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546619#personal-protective-equipment-for-
handling-ferric-oxide-red]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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